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Compound of Interest

Compound Name: Spiramycin I-d3-1

Cat. No.: B15556576

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data and handling procedures

for Spiramycin I-d3. The information is compiled and presented to meet the needs of laboratory

personnel, ensuring safe and effective use of this compound in a research environment.

Introduction
Spiramycin I-d3 is the deuterated form of Spiramycin I, a macrolide antibiotic produced by

Streptomyces ambofaciens.[1] Like its parent compound, it is primarily used as an internal

standard in quantitative analytical methods, such as liquid chromatography-tandem mass

spectrometry (LC-MS/MS), to ensure accuracy and precision in the detection of Spiramycin in

various biological matrices.[2][3] This guide focuses on the critical safety aspects and handling

protocols necessary for professionals working with Spiramycin I-d3.

Hazard Identification and Classification
Based on the data for the parent compound, Spiramycin, the following hazards may be

associated with Spiramycin I-d3. It is crucial to handle the deuterated form with the same

precautions.
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GHS Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[4]

Skin Irritation (Category 2), H315: Causes skin irritation.[5]

Eye Irritation (Category 2A), H319: Causes serious eye irritation.[5]

Respiratory Sensitization (Category 1), H334: May cause allergy or asthma symptoms or

breathing difficulties if inhaled.[5]

Skin Sensitization (Category 1), H317: May cause an allergic skin reaction.[5]

Specific Target Organ Toxicity (Single Exposure) (Category 3), H335: May cause respiratory

irritation.[5]

Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long lasting

effects.[5]

Signal Word: Danger

Hazard Pictograms:

Health Hazard

Irritant

Environment

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Spiramycin I-d3

and its parent compound.
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Property Spiramycin I-d3 Spiramycin (General)

CAS Number 1355452-20-8[6][7] 8025-81-8[5][8]

Molecular Formula C43H71D3N2O14[6][7] C43H74N2O14[1]

Molecular Weight 846.07 g/mol [6][7] 843.1 g/mol [1]

Appearance White to Off-White Solid[9] Crystalline powder[1]

Melting Point Not determined 134-137 °C (Spiramycin I)[1]

Storage 2-8°C Refrigerator[9] Keep refrigerated[8]

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling and the use of appropriate personal protective equipment are essential to

minimize exposure and ensure a safe laboratory environment.[10]

Engineering Controls
Use only in a well-ventilated area, preferably in a chemical fume hood, especially when

handling the powder form.[4][10]

Ensure eyewash stations and safety showers are readily accessible.[11]

Personal Protective Equipment (PPE)
The following table outlines the recommended PPE for various laboratory activities involving

Spiramycin I-d3.[10]
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Laboratory Activity Required Personal Protective Equipment

General Handling & Preparation

Safety glasses with side shields (or goggles),

lab coat, and chemical-resistant gloves

(complying with EN374 standard).[10]

Weighing/Aliquoting (powder form)

Use of a chemical fume hood or ventilated

enclosure is recommended. Respiratory

protection may be required if ventilation is

inadequate.[10]

Spill Cleanup

Full complement of PPE, including safety

goggles, lab coat, and chemical-resistant

gloves. For larger spills, respiratory protection

may be necessary.[10]

Hygiene Measures
Avoid contact with skin, eyes, and clothing.[8]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]

Contaminated work clothing should not be allowed out of the workplace.[12]

Experimental Protocols
General Workflow for Handling and Use
The following diagram illustrates a general workflow for the safe handling and use of

Spiramycin I-d3 in a laboratory setting.
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General Handling Workflow for Spiramycin I-d3

Preparation

Handling

Cleanup and Disposal

Review SDS and Protocols

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Workspace
(Fume Hood)

Weigh Spiramycin I-d3

Dissolve in Appropriate Solvent

Perform Experiment

Decontaminate Work Area

Dispose of Waste in
Designated Hazardous Waste Container

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of Spiramycin I-d3.
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Spill Response Protocol
In the event of a spill, follow these steps to ensure proper cleanup and minimize exposure.[10]

Spill Response Protocol for Spiramycin I-d3

Evacuate and Ventilate the Area

Don Full PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Contain the Spill
(Use absorbent pads)

Carefully Collect Spilled Material

Decontaminate the Area

Dispose of Contaminated Materials
as Hazardous Waste

Click to download full resolution via product page

Caption: A step-by-step guide for responding to a Spiramycin I-d3 spill.

Toxicological Information
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The toxicological data for Spiramycin is used as a reference for Spiramycin I-d3.

Toxicity Type Data (for Spiramycin)

Acute Oral Toxicity LD50 (Mouse): 2,900 mg/kg[12]

Acute Dermal Toxicity Harmful in contact with skin.[4]

Acute Inhalation Toxicity Harmful if inhaled.[4]

Carcinogenicity Not listed as a carcinogen by IARC.[5]

Mechanism of Action
Spiramycin, the parent compound of Spiramycin I-d3, is a macrolide antibiotic that inhibits

protein synthesis in bacteria.[1] It binds to the 50S subunit of the bacterial ribosome, which

blocks the translocation step of protein synthesis. This action is primarily bacteriostatic.[1]
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Mechanism of Action of Spiramycin

Bacterial Cell

Spiramycin enters the bacterial cell

Binds to the 50S ribosomal subunit

Inhibits protein synthesis translocation

Bacteriostatic effect (Inhibition of bacterial growth)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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